Cas no 1105216-15-6 (N'-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-cyclopentylethanediamide)

• Product Name: N'-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-cyclopentylethanediamide
• CAS No: 1105216-15-6
• MF: C₁₆H₂₀ClN₃O₄S
• MW: 385.865701675415
• CID: 5471069
• PubChem ID: 7639103
• Update Time: 2025-10-28

N'-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-cyclopentylethanediamide Chemical and Physical Properties

Names and Identifiers

• F2761-0341
• N1-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-N2-cyclopentyloxalamide
• VU0497030-1
• N'-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-N-cyclopentyloxamide
• 1105216-15-6
• AKOS024678168
• N'-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-cyclopentylethanediamide

• Inchi： 1S/C16H20ClN3O4S/c17-13-7-6-12(10-14(13)20-8-3-9-25(20,23)24)19-16(22)15(21)18-11-4-1-2-5-11/h6-7,10-11H,1-5,8-9H2,(H,18,21)(H,19,22)
• InChI Key： CVSNNOGVPJJTCF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1N1CCCS1(=O)=O)NC(C(NC1CCCC1)=O)=O

Computed Properties

• Exact Mass: 385.0863050g/mol
• Monoisotopic Mass: 385.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-cyclopentylethanediamide

N'-[4-chloro-3-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl]-N-cyclopentylethanediamide: A Comprehensive Overview

The compound N'-[4-chloro-3-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl]-N-cyclopentylethanediamide, identified by the CAS number 1105216-15-6, represents a significant advancement in the field of organic chemistry and materials science. This compound is characterized by its unique structural features, which include a thiazolidinone ring fused with a chlorophenyl group and a cyclopentyl substituent. The integration of these functional groups imparts distinctive chemical and physical properties, making it a subject of interest for researchers across various disciplines.

Recent studies have highlighted the potential of this compound in the development of advanced materials for electronic applications. The thiazolidinone moiety, known for its aromaticity and electron-withdrawing properties, plays a pivotal role in modulating the electronic characteristics of the molecule. This makes it a promising candidate for use in organic semiconductors and optoelectronic devices. Researchers have demonstrated that the compound exhibits excellent charge transport properties, which are critical for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). These findings underscore its potential to contribute to the next generation of high-performance electronic materials.

In addition to its electronic applications, this compound has shown remarkable stability under thermal and oxidative conditions. This property is particularly advantageous in industrial settings where materials are exposed to harsh environmental conditions. Recent research has explored its use as a stabilizing agent in polymer composites, where it significantly enhances the mechanical integrity and durability of the material. The incorporation of this compound into polymer matrices has led to improved resistance against UV degradation and thermal decomposition, making it a valuable additive in high-performance polymers used in aerospace and automotive industries.

The synthesis of N'-[4-chloro-3-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl]-N-cyclopentylethanediamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazolidinone ring through cyclization reactions and subsequent functionalization with the chlorophenyl and cyclopentyl groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of industrial applications.

From an environmental perspective, this compound has demonstrated biodegradability under specific conditions, which is a critical factor for sustainable material design. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation, reducing its environmental footprint compared to traditional synthetic materials. This attribute aligns with global efforts to develop eco-friendly alternatives in various industries.

In conclusion, N'-[4-chloro-3-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl]-N-cyclopentylethanediamide stands out as a versatile compound with diverse applications across multiple fields. Its unique chemical structure, combined with its superior electronic and mechanical properties, positions it as a key player in advancing modern materials science. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.